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Compound of Interest

Compound Name: 3-Methyl-2-benzoxazolinone

Cat. No.: B1265911 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of 3-Methyl-2-benzoxazolinone (CAS No. 21892-80-8). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
3-Methyl-2-benzoxazolinone is a chemical that requires careful handling due to its potential

health hazards. It is classified as harmful if swallowed, causes skin irritation, and can lead to

serious eye irritation.[1] Additionally, it may cause respiratory irritation.[1]

Signal Word: Warning[1]

Key Hazards:

Harmful if ingested.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]
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In the event of exposure, immediate first aid is crucial. For eye contact, rinse cautiously with

water for several minutes. For skin contact, wash thoroughly with soap and water. If inhaled,

move the person to fresh air. If swallowed, call a poison center or doctor immediately.[2][3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. The

following PPE should be worn at all times when handling 3-Methyl-2-benzoxazolinone:

PPE Category Specification

Eye and Face Protection

Chemical safety goggles or glasses with side

shields are required.[3][4] In situations with a

splash hazard, a face shield should also be

worn.[5][6]

Hand Protection

Chemically resistant gloves are required. Nitrile

rubber gloves are a suitable option.[6] Always

inspect gloves for degradation or punctures

before use.[4]

Body Protection

A laboratory coat or a disposable gown made of

a resistant material like polyethylene-coated

polypropylene should be worn to prevent skin

contact.[3][4][5]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood to

minimize inhalation of dust or vapors.[3][4][7]

Operational Plan: Step-by-Step Handling Procedure
3.1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3][4][7]

Keep away from incompatible materials such as strong oxidizing agents.[4][7]
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3.2. Preparation and Handling:

Always handle 3-Methyl-2-benzoxazolinone within a certified chemical fume hood to

control exposure.[3][4][7]

Ensure an eyewash station and safety shower are readily accessible.[7]

Avoid the formation of dust during handling.[3][4][7]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling the chemical.[1][2]

3.3. Accidental Spills:

In case of a spill, evacuate the area.

Wearing appropriate PPE, sweep up the solid material, avoiding dust generation, and place it

into a suitable, labeled container for disposal.[2][4][7]

Disposal Plan
All waste containing 3-Methyl-2-benzoxazolinone, including contaminated PPE and spill

cleanup materials, must be treated as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[1][2][3]

Do not release into the environment.[3][4]

Follow all local, regional, and national hazardous waste regulations for complete and

accurate classification and disposal.

Quantitative Data Summary
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Property Value Reference

Molecular Formula C₈H₇NO₂ [1][8]

Molecular Weight 149.15 g/mol [1][8]

Appearance Solid

Odor Odorless [2]

Melting Point 137 - 141 °C / 278.6 - 285.8 °F [2]

Flash Point 160 °C / 320 °F [2][7]
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Caption: Safe handling workflow for 3-Methyl-2-benzoxazolinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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